N-(benzo[d]thiazol-2-yl)-2-((5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[[5-(1-ethyl-2-oxopyridin-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H18N6O2S2/c1-3-25-10-6-7-12(17(25)27)16-22-23-19(24(16)2)28-11-15(26)21-18-20-13-8-4-5-9-14(13)29-18/h4-10H,3,11H2,1-2H3,(H,20,21,26)
• InChI Key: RLJDCKHWENYATG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC=C(C1=O)C2=NN=C(N2C)SCC(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C19H18N6O2S2
• Molecular Weight: 426.5 g/mol
• CAS No.: 1105228-59-8

Description

N-(benzo[d]thiazol-2-yl)-2-((5-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H18N6O2S2 and its molecular weight is 426.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Insecticidal Assessment

One application involves the synthesis of innovative heterocycles incorporating a thiadiazole moiety, which have been assessed for insecticidal activity against the cotton leafworm, Spodoptera littoralis. These heterocycles, including derivatives similar to the compound of interest, show potential in pest control strategies due to their insecticidal properties (Fadda et al., 2017).

Antitumor Activity

Another area of application is in antitumor activity, where novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, based on structures similar to the compound , have been synthesized and shown to possess inhibitory effects on different cancer cell lines. This research signifies the potential use of these compounds in developing new anticancer therapies (Albratty et al., 2017).

Antibacterial Evaluation

The compound and its derivatives have also been synthesized and evaluated for their antimicrobial activity. One study involving the ultrasound-assisted synthesis of 1,2,3-triazoles tethering the bioactive benzothiazole nucleus found that most of the tested compounds displayed promising antimicrobial activities against various bacterial and fungal strains, highlighting their potential in addressing antimicrobial resistance issues (Rezki, 2016).

Heterocyclic Syntheses

Furthermore, the versatile thioureido-acetamides, related to the compound of interest, have been used as starting materials for various heterocyclic syntheses. These compounds facilitate one-pot cascade reactions leading to the efficient production of heterocycles, emphasizing the compound's utility in synthetic organic chemistry (Schmeyers & Kaupp, 2002).

Phosphoinositide 3-Kinase (PI3K)/mTOR Dual Inhibitors

Investigations into the structure-activity relationships of PI3K/mTOR dual inhibitors have included derivatives of the compound . These studies aim to improve metabolic stability and enhance therapeutic potential for diseases where PI3K/mTOR pathways are implicated, demonstrating the compound's relevance in drug discovery and development (Stec et al., 2011).